Cas no 1350434-18-2 (ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate)

• Product Name: ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate
• CAS No: 1350434-18-2
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6421220
• PubChem ID: 97055077
• Update Time: 2026-03-11

ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 2-methyl-4-oxo-, ethyl ester, (1R,2R)-rel-
• ethyl (1S,2S)-2-methyl-4-oxocyclohexane-1-carboxylate
• D96622
• PS-16385
• SCHEMBL17057061
• 1350434-18-2
• MFCD31928781

• Inchi： 1S/C10H16O3/c1-3-13-10(12)9-5-4-8(11)6-7(9)2/h7,9H,3-6H2,1-2H3/t7-,9-/m1/s1
• InChI Key： PYWSLDVKSOZIOJ-VXNVDRBHSA-N
• SMILES： [C@@H]1(C(OCC)=O)CCC(=O)C[C@H]1C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 258.5±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate

Introduction to Ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate (CAS No. 1350434-18-2)

Ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate, with the CAS number 1350434-18-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and as a building block for more complex molecules.

The molecular structure of ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate consists of a cyclohexane ring substituted with a methyl group at the 2-position and an oxo group at the 4-position, esterified with ethanol. This configuration imparts distinct chemical properties, making it a valuable intermediate in various chemical transformations. The presence of the double bond in the cyclohexane ring contributes to its reactivity, allowing for diverse functionalization strategies.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their broad spectrum of biological activities. The cyclohexene core in ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate provides a versatile scaffold for designing molecules with potential therapeutic effects. Researchers have been exploring its derivatives as candidates for antimicrobial, anti-inflammatory, and even anticancer agents.

One of the most compelling aspects of this compound is its utility in synthetic organic chemistry. The ester functionality allows for easy modification through various reactions such as hydrolysis, transesterification, and reduction, enabling chemists to tailor the molecule for specific applications. This flexibility has made ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate a popular choice for use in multi-step syntheses aimed at producing more complex pharmacophores.

The synthesis of ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate typically involves the oxidation of cyclohexanone followed by esterification. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it possible to produce high-purity samples suitable for further research. These advancements are particularly important in pharmaceutical applications where impurities can significantly impact the efficacy and safety of a drug candidate.

In academic research, ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate has been used as a substrate to study reaction mechanisms and develop new catalytic systems. For instance, researchers have investigated its behavior under various conditions to understand how different catalysts influence its transformation into other useful compounds. These studies not only contribute to fundamental chemical knowledge but also provide practical insights for industrial applications.

The compound's potential biological activity has also been explored through computational modeling and experimental screening. By leveraging computational methods, scientists can predict how ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate might interact with biological targets such as enzymes or receptors. This approach has accelerated the discovery process by allowing researchers to prioritize promising candidates for further validation.

In conclusion, ethyl trans-2-methyl-4-oxo-cyclohexanecarboxylate (CAS No. 1350434-18-2) represents an intriguing molecule with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and understanding complex chemical transformations. As research continues to evolve, it is likely that this compound will play an increasingly important role in advancing our understanding of organic chemistry and its applications.